Cas no 70919-04-9 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-)

1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)- structure
70919-04-9 structure
Product name:1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-
CAS No:70919-04-9
MF:C10H13N2P
MW:192.197382688522
CID:546389
PubChem ID:12481196

1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-
    • 1-butan-2-yl-1,3,2-benzodiazaphosphole
    • 70919-04-9
    • DTXSID10499880
    • 1-(Butan-2-yl)-1H-1,3,2-benzodiazaphosphole
    • Inchi: InChI=1S/C10H13N2P/c1-3-8(2)12-10-7-5-4-6-9(10)11-13-12/h4-8H,3H2,1-2H3
    • InChI Key: SMXGSNHKXXNXHE-UHFFFAOYSA-N
    • SMILES: CCC(C)N1C2=CC=CC=C2N=P1

Computed Properties

  • Exact Mass: 192.08179
  • Monoisotopic Mass: 192.081635421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 17.82

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